5-(3-Fluoro-2-methylphenyl)-2-methoxyphenol

• IUPAC Name: 5-(3-fluoro-2-methylphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13FO2/c1-9-11(4-3-5-12(9)15)10-6-7-14(17-2)13(16)8-10/h3-8,16H,1-2H3
• InChI Key: LGPGZVLPVBUQSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC(=C(C=C2)OC)O
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID70685484
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261988-78-6

Description

5-(3-Fluoro-2-methylphenyl)-2-methoxyphenol: is an organic compound that belongs to the class of phenols It is characterized by the presence of a fluorine atom, a methyl group, and a methoxy group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-Fluoro-2-methylphenyl)-2-methoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoro-2-methylphenol and 2-methoxyphenol.

Coupling Reaction: A common method involves the use of a coupling reaction, such as the Suzuki-Miyaura coupling, where a boronic acid derivative of 3-fluoro-2-methylphenyl is reacted with 2-methoxyphenyl halide in the presence of a palladium catalyst and a base.

Reaction Conditions: The reaction is typically carried out in an organic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) at elevated temperatures (50-100°C) under an inert atmosphere.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-(3-Fluoro-2-methylphenyl)-2-methoxyphenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound to its corresponding hydroquinone or other reduced forms.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the fluorine or methoxy groups can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3) under anhydrous conditions.

Major Products:

Oxidation: Quinones or other oxidized phenolic derivatives.

Reduction: Hydroquinones or other reduced phenolic derivatives.

Substitution: Various substituted phenols depending on the substituent introduced.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency and selectivity of the process.

Material Science: It can be incorporated into polymers or other materials to impart specific properties such as fluorescence or conductivity.

Biology and Medicine:

Drug Development: The compound’s phenolic structure makes it a potential candidate for drug development, particularly in designing inhibitors for enzymes or receptors.

Antimicrobial Agents: It may exhibit antimicrobial properties, making it useful in developing new antibiotics or antiseptics.

Industry:

Chemical Manufacturing: The compound can be used as an intermediate in the synthesis of other chemicals or pharmaceuticals.

Agriculture: It may be used in the formulation of agrochemicals such as herbicides or pesticides.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-2-methylphenyl)-2-methoxyphenol involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of enzymes or receptors, affecting various biochemical pathways . For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis .

Comparison with Similar Compounds

• 5-Fluoro-2-methoxyphenylboronic Acid
• 3-Fluoro-2-Methylphenylboronic Acid
• 2-Fluoro-5-methoxyphenylboronic Acid

Comparison:

• Structural Differences: The presence of different substituents (e.g., boronic acid group) can significantly alter the chemical and physical properties of these compounds .
• Reactivity: The reactivity of these compounds in various chemical reactions can differ based on the nature and position of the substituents .
• Applications: While all these compounds may have applications in organic synthesis, their specific uses can vary depending on their unique properties .